Cas no 1261491-39-7 (Methyl 3-hydroxypyrazine-2-acetate)
Methyl 3-hydroxypyrazine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxypyrazine-2-acetate
-
- Inchi: 1S/C7H8N2O3/c1-12-6(10)4-5-7(11)9-3-2-8-5/h2-3H,4H2,1H3,(H,9,11)
- InChI Key: UKLIWXPZWRFSKR-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C(NC=CN=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 268
- XLogP3: -0.7
- Topological Polar Surface Area: 67.8
Methyl 3-hydroxypyrazine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099000203-1g |
Methyl 3-hydroxypyrazine-2-acetate |
1261491-39-7 | 98% | 1g |
$1627.73 | 2023-09-03 | |
| Alichem | A099000203-5g |
Methyl 3-hydroxypyrazine-2-acetate |
1261491-39-7 | 98% | 5g |
$3943.18 | 2023-09-03 | |
| Alichem | A099000203-10g |
Methyl 3-hydroxypyrazine-2-acetate |
1261491-39-7 | 98% | 10g |
$5219.34 | 2023-09-03 |
Methyl 3-hydroxypyrazine-2-acetate Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on Methyl 3-hydroxypyrazine-2-acetate
Recent Advances in the Study of Methyl 3-hydroxypyrazine-2-acetate (CAS: 1261491-39-7) in Chemical Biology and Pharmaceutical Research
Methyl 3-hydroxypyrazine-2-acetate (CAS: 1261491-39-7) is a pyrazine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its hydroxypyrazine core and ester functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and metabolic disorders.
One of the most notable advancements in the study of Methyl 3-hydroxypyrazine-2-acetate is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have identified this compound as a promising scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 3-hydroxypyrazine-2-acetate exhibited potent inhibitory activity against specific tyrosine kinases, with improved pharmacokinetic profiles compared to existing drugs. The study highlighted the compound's ability to modulate kinase signaling pathways, offering new avenues for targeted cancer therapies.
In addition to its applications in oncology, Methyl 3-hydroxypyrazine-2-acetate has shown potential in antimicrobial drug development. A recent preprint on bioRxiv reported that this compound, when incorporated into novel antibiotic scaffolds, exhibited broad-spectrum activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that Methyl 3-hydroxypyrazine-2-acetate could play a pivotal role in addressing the global challenge of antibiotic resistance.
Another area of interest is the compound's utility in metabolic disorder research. A 2024 study in Nature Chemical Biology explored the use of Methyl 3-hydroxypyrazine-2-acetate as a modulator of metabolic enzymes involved in glucose homeostasis. The study revealed that the compound could enhance insulin sensitivity in preclinical models, making it a potential candidate for the development of next-generation antidiabetic drugs. The researchers also noted its favorable safety profile and low toxicity, which are critical considerations for clinical translation.
The synthesis and optimization of Methyl 3-hydroxypyrazine-2-acetate have also seen significant progress. Recent advancements in green chemistry have enabled more efficient and sustainable production methods. For instance, a 2023 paper in Organic Process Research & Development described a catalytic process that reduced the environmental impact of synthesizing this compound while maintaining high yields and purity. Such innovations are expected to facilitate its broader adoption in pharmaceutical manufacturing.
In conclusion, Methyl 3-hydroxypyrazine-2-acetate (CAS: 1261491-39-7) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, from oncology to infectious diseases and metabolic disorders, underscoring its potential as a cornerstone in drug discovery. Future research will likely focus on further optimizing its derivatives for clinical use and exploring novel mechanisms of action. As the field continues to evolve, this compound is poised to make significant contributions to the development of next-generation therapeutics.
1261491-39-7 (Methyl 3-hydroxypyrazine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)